2-Amino-3-(5-nitro-6-oxo-1H-pyridin-3-yl)propanoic acid;dihydrochloride

• IUPAC Name: 2-amino-3-(5-nitro-6-oxo-1H-pyridin-3-yl)propanoic acid;dihydrochloride
• InChI: InChI=1S/C8H9N3O5.2ClH/c9-5(8(13)14)1-4-2-6(11(15)16)7(12)10-3-4;;/h2-3,5H,1,9H2,(H,10,12)(H,13,14);2*1H
• InChI Key: OUQKILWESMOVAN-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=O)NC=C1CC(C(=O)O)N)[N+](=O)[O-].Cl.Cl
• Molecular Formula: C8H11Cl2N3O5
• Molecular Weight: 300.09 g/mol

Description

The compound is a derivative of pyridine, which is a basic heterocyclic organic compound with the chemical formula C5H5N. It is structurally related to benzene, with one methine group (=CH−) replaced by a nitrogen atom. The pyridine ring occurs in many important compounds, including azines and the vitamins niacin and pyridoxine.

Synthesis Analysis

Pyridine derivatives can be synthesized through various methods. For instance, addition of Grignard reagents to pyridine N-oxides in THF at room temperature and subsequent treatment with acetic anhydride at 120°C can afford 2-substituted pyridines in good yields.

Chemical Reactions Analysis

Pyridine and its derivatives are known to participate in a wide range of chemical reactions. For instance, they can undergo electrophilic substitution, nucleophilic substitution, and metalation.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its specific structure. For instance, 3-Aminopyridine, a pyridine derivative, is reported to have a boiling point of 248 °C and a melting point of 60-63 °C.

Scientific Research Applications

Antiviral Activity

Indole derivatives, including our compound of interest, have demonstrated antiviral potential. For instance:

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Anti-Inflammatory and Analgesic Effects

Certain indole derivatives have shown promise in managing inflammation and pain. Notably:

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Antimicrobial Potential

Indole-containing compounds often possess antimicrobial properties. For instance:

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Neuroprotective Effects

Indole compounds have been investigated for neuroprotection. Understanding their impact on neuronal health and neurodegenerative diseases is an exciting avenue.

Mechanism of Action

The mechanism of action of pyridine derivatives can vary widely depending on their structure and the biological target. Some pyridine derivatives have been found to possess antiviral activity.

Future Directions

The future directions in the research and development of pyridine derivatives are vast. They are important targets in medicinal chemistry due to their presence in many biologically active compounds.